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Compound of Interest

Compound Name: Sniper(abl)-049

Cat. No.: B11929506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SNIPER(ABL)-049, a

specific and non-genetic inhibitor of apoptosis protein [IAP]-dependent protein eraser

(SNIPER) designed for the targeted degradation of the oncogenic BCR-ABL protein. This

document outlines the core mechanism, quantitative efficacy, and detailed experimental

protocols relevant to the study of this compound.

Core Concept: Targeted Protein Degradation with
SNIPERs
SNIPERs are heterobifunctional molecules engineered to hijack the cell's natural protein

disposal system—the ubiquitin-proteasome pathway. They consist of three key components: a

ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker

connecting the two. In the case of SNIPER(ABL)-049, it conjugates the ABL kinase inhibitor

Imatinib with Bestatin, a ligand for the Inhibitor of Apoptosis Proteins (IAPs), a family of E3

ubiquitin ligases.[1][2][3][4][5][6][7] This dual-binding capacity brings the BCR-ABL protein into

close proximity with the IAP E3 ligase, leading to the ubiquitination of BCR-ABL and its

subsequent degradation by the proteasome.

Quantitative Data: Efficacy of SNIPER(ABL)-049 and
Related Compounds
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The efficacy of protein degraders is commonly measured by their DC50 value, which

represents the concentration of the compound required to degrade 50% of the target protein.

SNIPER(ABL)-049 has been shown to induce the degradation of the BCR-ABL protein with a

DC50 of 100 μM.[1][2][3][4][5][7] For comparative purposes, the following table summarizes the

DC50 values of SNIPER(ABL)-049 and other SNIPER(ABL) compounds targeting BCR-ABL,

highlighting the impact of different ABL inhibitors and IAP ligands on degradation potency.

Compound Name ABL Inhibitor IAP Ligand DC50 (μM)

SNIPER(ABL)-049 Imatinib Bestatin 100[1][2][3][4][5][7]

SNIPER(ABL)-013 GNF5 Bestatin 20

SNIPER(ABL)-015 GNF5 MV-1 5

SNIPER(ABL)-019 Dasatinib MV-1 0.3

SNIPER(ABL)-024 GNF5 LCL161 derivative 5

SNIPER(ABL)-033 HG-7-85-01 LCL161 derivative 0.3

SNIPER(ABL)-039 Dasatinib LCL161 derivative 0.01

SNIPER(ABL)-044 HG-7-85-01 Bestatin 10

SNIPER(ABL)-058 Imatinib LCL161 derivative 10

Visualizing the Mechanism and Workflow
To further elucidate the processes involved, the following diagrams illustrate the signaling

pathway of SNIPER(ABL)-049, a typical experimental workflow for its evaluation, and the

logical relationship of its components.
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Signaling Pathway for SNIPER(ABL)-049 Mediated Degradation
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Caption: SNIPER(ABL)-049 facilitates the ubiquitination and subsequent degradation of BCR-

ABL.
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Experimental Workflow for Evaluating SNIPER(ABL)-049
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Logical Relationship of SNIPER(ABL)-049 Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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